Cas no 138750-31-9 ((R)-3-Amino-1-phenyl-propan-1-ol)

• Product Name: (R)-3-Amino-1-phenyl-propan-1-ol
• CAS No: 138750-31-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD01862113
• CID: 902383
• PubChem ID: 11182697
• Update Time: 2025-04-19

(R)-3-Amino-1-phenyl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-1-phenylpropan-1-ol
• (r)-3-amino-1-phenyl-propan-1-ol
• (1R)-3-amino-1-phenyl-1-propanol
• (R)-1-phenyl-3-amino-1-propanol
• (R)-3-(4-trifluoromethylphenoxy)-3-phenylpropylamine
• (R)-3-amino-1-phenyl-1-propanol
• (R)-3-amino-1-phenylpropanol
• (R)-3-phenyl-3-(4-trifluoromethylphenoxy)-1-propanamine
• (R)-3-phenyl-3-hydroxypropylamine
• (R)-Norfluoxetine
• 3-(4-trifluoromethylphenoxy)3-phenylpropylamine
• A-[4-(Trifluoromethyl)phenoxy]benzenepropanamine
• CHEBI:573110
• CHEMBL446084
• FT-0673087
• (R)-3-Amino-1-phenyl-propan-1-ol

• MDL： MFCD01862113
• Inchi： 1S/C9H13NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6-7,10H2/t9-/m1/s1
• InChI Key： PHIYHIOQVWTXII-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)CCN

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines